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For Researchers, Scientists, and Drug Development Professionals

Introduction
MRS 2211 is a potent and selective competitive antagonist of the P2Y13 receptor, a G protein-

coupled receptor (GPCR) activated by adenosine diphosphate (ADP).[1] Its selectivity and

competitive nature make it an invaluable tool for studying the physiological and pathological

roles of the P2Y13 receptor and for identifying novel modulators of this target in a high-

throughput screening (HTS) setting. These application notes provide a comprehensive

overview of the use of MRS 2211 in HTS assays, including its pharmacological data, detailed

experimental protocols for various assay formats, and visualizations of the underlying biological

pathways and experimental workflows.

Data Presentation: Pharmacological Profile of MRS
2211
MRS 2211 exhibits a well-defined pharmacological profile, making it a suitable reference

compound for HTS campaigns targeting the P2Y13 receptor. The following table summarizes

its key quantitative data.
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Parameter Value
Receptor
Target

Assay Type Reference

pIC50 5.97 Human P2Y13 Not Specified [1]

IC50 ~107 nM Human P2Y13 Not Specified
Calculated from

pIC50

Selectivity >20-fold
P2Y13 vs. P2Y1

& P2Y12
Not Specified [1]

Mode of Action
Competitive

Antagonist
P2Y13 Not Specified [1]

P2Y13 Receptor Signaling Pathways
The P2Y13 receptor is known to couple to multiple G protein families, including Gi/o, Gq/11,

and Gs. This pleiotropic coupling allows for the development of diverse HTS assays that can

monitor different downstream signaling events. The choice of assay will depend on the specific

G protein pathway being investigated and the available cellular context and technology.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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